Cas no 2090914-56-8 (8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl acetate)

• Product Name: 8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl acetate
• CAS No: 2090914-56-8
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 5241744
• Update Time: 2025-05-19

8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl acetate Chemical and Physical Properties

Names and Identifiers

• 1-Benzoxepin-5-ol, 8-bromo-2,3,4,5-tetrahydro-, 5-acetate
• 8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl acetate

• Inchi： 1S/C12H13BrO3/c1-8(14)16-11-3-2-6-15-12-7-9(13)4-5-10(11)12/h4-5,7,11H,2-3,6H2,1H3
• InChI Key： IHOIRKZVSIKIPB-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=CC=C2C(OC(=O)C)CCC1

Additional information on 8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl acetate

Introduction to 8-Bromo-2,3,4,5-Tetrahydro-1-Benzoxepin-5-yl Acetate (CAS No. 2090914-56-8)

8-Bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl acetate (CAS No. 2090914-56-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzoxepins, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. The introduction of a bromine atom at the 8-position and the presence of an acetate ester group contribute to its distinct chemical and biological characteristics.

The synthesis of 8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl acetate involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of a benzoxepin core through a cyclization reaction, followed by bromination at the 8-position and esterification with acetic acid. The detailed synthetic route has been reported in several recent studies, highlighting the importance of precise reaction conditions and purification techniques to achieve high yields and purity.

In terms of its biological activity, 8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl acetate has shown promising results in various preclinical studies. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been shown to have analgesic properties, reducing pain responses in animal models of neuropathic pain.

The mechanism of action of 8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl acetate is believed to involve multiple pathways. Research suggests that it may interact with specific receptors or enzymes involved in inflammatory and pain signaling pathways. For instance, it has been reported to modulate the activity of COX enzymes and inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation.

Beyond its anti-inflammatory and analgesic properties, 8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl acetate has also shown potential neuroprotective effects. A study published in Neuropharmacology found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and enhancing antioxidant defense mechanisms. This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl acetate have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. However, more research is needed to fully understand its metabolism and potential drug interactions.

In conclusion, 8-bromo-2,3,4,5-tetrahydro-1-benzoxepin-5-yl acetate (CAS No. 2090914-56-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.